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Executive Summary

The exploration of halogenated carbazoles is a burgeoning field in medicinal chemistry and
materials science, offering a scaffold for developing novel therapeutics and advanced
electronic materials. This guide directly addresses the inquiry into 3-bromo-1-chloro-9H-
carbazole, clarifying its current commercial and scientific standing. Due to the limited public
data on this specific isomer, we pivot to provide a comprehensive technical overview of its well-
documented and commercially available analogue, 3-bromo-9H-carbazole. This document
serves as a practical resource, detailing its synthesis, properties, supplier availability, and
applications, thereby equipping researchers with the foundational knowledge to navigate the
procurement and application of this important chemical building block.

Part 1: The Inquiry into 3-bromo-1-chloro-9H-
carbazole

A thorough investigation into the chemical compound 3-bromo-1-chloro-9H-carbazole reveals
a significant scarcity of information in publicly accessible scientific literature and commercial
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supplier databases. At present, a specific CAS number for this compound is not readily
identifiable, and there are no listed suppliers for this exact isomer.

However, an isomeric variant, 1-bromo-3-chloro-9H-carbazole, has been identified with the
following details:

Compound Name CAS Number Supplier Example Purity

1-bromo-3-chloro-9H- )
1792171-85-7 Lumora Chemicals 99.00%
carbazole

This information is based on available supplier data and should be verified for current
availability.

The lack of extensive data for 3-bromo-1-chloro-9H-carbazole suggests it may be a novel
compound or one that has not been extensively commercialized or studied. For researchers
requiring a di-halogenated carbazole with a similar substitution pattern, custom synthesis may
be a necessary route.

Given this landscape, the remainder of this guide will focus on the closely related and
extensively documented compound, 3-bromo-9H-carbazole, for which a wealth of technical
information and a clear supply chain exist.

Part 2: A Comprehensive Technical Guide to 3-

bromo-9H-carbazole
Introduction

3-Bromo-9H-carbazole (CAS No: 1592-95-6) is a key intermediate in organic synthesis, valued
for its role in the development of pharmaceuticals and organic electronic materials.[1] The
carbazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of
biological activities, including anti-tumor, anti-bacterial, and anti-inflammatory properties.[2] In
materials science, carbazole derivatives are integral to the creation of organic light-emitting
diodes (OLEDs) and organic photovoltaics (OPVs) due to their excellent charge transport
properties.[1] The bromine atom at the 3-position provides a reactive handle for further
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functionalization through cross-coupling reactions, making it a versatile building block for
complex molecular architectures.[3]

Chemical and Physical Properties

A summary of the key physicochemical properties of 3-bromo-9H-carbazole is provided below.

Property Value Source(s)
CAS Number 1592-95-6 [41[5]
Molecular Formula C12HsBrN [5]1[6]
Molecular Weight 246.10 g/mol [41[6]

White to pale yellow
Appearance _ [7]
solid/powder/crystals

Melting Point 195-201 °C [3][8]I9]
Boiling Point 409 °C at 760 mmHg [8]
Solubility Slightly soluble in water. [11[3]

Keep in a dark place, sealed in
Storage [5]
dry, room temperature.

Synthesis of 3-bromo-9H-carbazole

The most common and well-established method for the synthesis of 3-bromo-9H-carbazole is
through the electrophilic bromination of 9H-carbazole using N-bromosuccinimide (NBS) as the
brominating agent.[3][6][10] The reaction is typically carried out in a polar aprotic solvent such
as dimethylformamide (DMF) or tetrahydrofuran (THF).[10]
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Caption: Synthetic workflow for 3-bromo-9H-carbazole.

This protocol is a representative example of the synthesis of 3-bromo-9H-carbazole.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve carbazole
(1 equivalent) in N,N-dimethylformamide (DMF).[3]

Cooling: Cool the solution to 0 °C in an ice bath.

Addition of Brominating Agent: Slowly add a solution of N-bromosuccinimide (NBS) (1
equivalent) in DMF dropwise to the cooled carbazole solution.[3][11]

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-24 hours.[3][11] The progress of the reaction can be monitored by
thin-layer chromatography (TLC).

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b12822511/docs?utm_src=pdf-body-img#navigating-the-landscape-of-halogenated-carbazoles-a-technical-guide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2444848.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2444848.htm
https://www.chemicalbook.com/synthesis/3-bromo-9h-carbazole.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2444848.htm
https://www.chemicalbook.com/synthesis/3-bromo-9h-carbazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12822511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Precipitation: Pour the reaction mixture into a large volume of water to precipitate the crude
product.[3]

« Filtration: Collect the precipitate by vacuum filtration and wash thoroughly with water.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol or chloroform, to yield pure 3-bromo-9H-carbazole as a white to light yellow
solid.[3]

Supplier Availability

3-bromo-9H-carbazole is readily available from a variety of chemical suppliers. The following
table provides a non-exhaustive list of potential suppliers.

Supplier Purity Notes
Amerigo Scientific 98%
BLD Pharm - Available for online orders.[5]

Stocked and shipped from the
USA.[12]

AK Scientific

) Supplier for materials science
Ossila o
applications.[6]

] A marketplace with multiple
ChemicalBook
suppliers.[3]

Researchers should always request a certificate of analysis to verify the purity and identity of
the compound.

Applications in Research and Development

The carbazole nucleus is a key pharmacophore in many biologically active compounds. 3-
bromo-9H-carbazole serves as a crucial starting material for the synthesis of novel carbazole
derivatives with potential therapeutic applications, including:
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e Anticancer Agents: Carbazole derivatives have been investigated for their potential as
anticancer agents.

» Antimicrobial Agents: The carbazole scaffold has been shown to possess antibacterial and
antifungal properties.[2]

» Neuroprotective Agents: Certain carbazole derivatives have demonstrated neuroprotective
effects.[2]

e Anti-inflammatory Agents: The anti-inflammatory potential of carbazole-based compounds is
an active area of research.[2]

3-bromo-9H-carbazole is a popular building block for the synthesis of materials for organic
electronics.[6] Its derivatives are used in:

e Organic Light-Emitting Diodes (OLEDSs): Carbazoles are often used as host materials for
phosphorescent emitters in OLEDs due to their high triplet energy and good charge transport
properties.[6]

o Organic Photovoltaics (OPVs): Carbazole-based polymers and small molecules are utilized
as donor materials in the active layer of organic solar cells.

o Thermally Activated Delayed Fluorescence (TADF) Materials: Carbazole derivatives are
employed in the design of TADF emitters for next-generation OLEDs.[6]

Safety and Handling

3-bromo-9H-carbazole should be handled by trained personnel in a laboratory setting. The
following is a summary of key safety information.

o Hazard Statements: May be harmful if swallowed, cause skin irritation, and cause serious
eye irritation.[7] May cause respiratory irritation.[9]

o Precautionary Measures: Avoid breathing dust, vapor, mist, or gas.[13] Wash skin thoroughly
after handling.[9] Wear protective gloves, protective clothing, eye protection, and face
protection.[9] Use only in a well-ventilated area.[7]

o First Aid:
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[e]

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[7]

o

If on Skin: Wash with plenty of water.[7]

[¢]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[7]

[¢]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[9]

e Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[7][13]

» Disposal: Dispose of contents/container in accordance with local, regional, national, and
international regulations. It is recommended to dissolve or mix the material with a
combustible solvent and burn in a chemical incinerator.[9]

Always consult the full Safety Data Sheet (SDS) from the supplier before handling this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Landscape of Halogenated Carbazoles:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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